Cas no 75681-69-5 (Benzoic acid,4-(nonylamino)-, ethyl ester)

• Product Name: Benzoic acid,4-(nonylamino)-, ethyl ester
• CAS No: 75681-69-5
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 573811
• PubChem ID: 283544
• Update Time: 2025-04-19

Benzoic acid,4-(nonylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(nonylamino)-, ethyl ester
• ethyl 4-(nonylamino)benzoate
• AC1L5YV7
• AC1Q64JQ
• AG-J-97990
• AR-1I8995
• CTK5E1874
• NSC138405
• NSC-138405
• DTXSID70300701
• 75681-69-5

• Inchi： 1S/C18H29NO2/c1-3-5-6-7-8-9-10-15-19-17-13-11-16(12-14-17)18(20)21-4-2/h11-14,19H,3-10,15H2,1-2H3
• InChI Key： GEANBWWTROCILH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NCCCCCCCCC)=O

Computed Properties

• Exact Mass: 291.21997
• Monoisotopic Mass: 291.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.986
• Boiling Point: 410.3°C at 760 mmHg
• Flash Point: 202°C
• Refractive Index: 1.516
• PSA: 38.33
• LogP: 5.09880